3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride

• IUPAC Name: 3-pyrrolidin-1-ylsulfonylbenzenesulfonyl fluoride
• InChI: InChI=1S/C10H12FNO4S2/c11-17(13,14)9-4-3-5-10(8-9)18(15,16)12-6-1-2-7-12/h3-5,8H,1-2,6-7H2
• InChI Key: GDHFMWRZNSYURS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)F
• Molecular Formula: C10H12FNO4S2
• Molecular Weight: 293.3 g/mol

Description

3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride (PSB-0739) is a potent and selective inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV is a serine protease that cleaves the N-terminal dipeptide from peptides with proline or alanine in the second position. DPP-IV is involved in glucose metabolism and is a target for the treatment of type 2 diabetes.

Mechanism of Action

3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride acts as a competitive inhibitor of DPP-IV by binding to the active site of the enzyme. The inhibition of DPP-IV by 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride results in increased levels of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). GLP-1 and GIP are involved in the regulation of glucose metabolism and insulin secretion.
Biochemical and Physiological Effects
3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride has also been shown to reduce inflammation and improve immune function in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride in lab experiments is its selectivity for DPP-IV. 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride does not inhibit other enzymes in the same family as DPP-IV, which can lead to more specific results. One limitation of using 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride is its potency. 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride is a highly potent inhibitor of DPP-IV, which can lead to off-target effects at higher concentrations.

Future Directions

1. Investigate the role of DPP-IV in other physiological processes, such as wound healing and cancer.
2. Develop more selective inhibitors of DPP-IV with fewer off-target effects.
3. Study the effects of 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride in human clinical trials to determine its potential as a treatment for type 2 diabetes and other diseases.
4. Investigate the effects of 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride on other enzymes and proteins in the body to determine its potential for off-target effects.
5. Study the effects of 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride in combination with other drugs for the treatment of type 2 diabetes and other diseases.

Synthesis Methods

3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride can be synthesized by the reaction of 3-bromobenzene-1-sulfonyl fluoride with pyrrolidine in the presence of a base, followed by reaction with sodium hydride and 1,2-dichloroethane.

Scientific Research Applications

3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride has been used in scientific research as a tool to study the role of DPP-IV in various physiological processes. DPP-IV is involved in the regulation of glucose metabolism, immune function, and inflammation. 3-(Pyrrolidine-1-sulfonyl)benzene-1-sulfonyl fluoride has been used to investigate the role of DPP-IV in these processes.